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Compound of Interest

Compound Name: Thiane-3-carbaldehyde

CAS No.: 61571-06-0

Cat. No.: B1280688

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Thiane-3-carbaldehyde (CAS Number:

61571-06-0), a versatile heterocyclic aldehyde of significant interest in medicinal chemistry and

organic synthesis. This document delves into its chemical identity, physicochemical properties,

synthesis, reactivity, and applications, offering field-proven insights and detailed methodologies

for the scientific community.

Core Chemical Identity and Descriptors
Thiane-3-carbaldehyde, systematically named thiane-3-carbaldehyde, is a sulfur-containing

heterocyclic compound. The thiane ring is a six-membered saturated heterocycle with one

sulfur atom. The aldehyde functional group at the 3-position imparts a high degree of reactivity,

making it a valuable synthetic intermediate.[1]
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Identifier Value

CAS Number 61571-06-0[1][2]

IUPAC Name thiane-3-carbaldehyde

Synonyms
Tetrahydro-2H-thiopyran-3-carbaldehyde, 3-

Formylthiane

Molecular Formula C₆H₁₀OS[1]

Molecular Weight 130.21 g/mol [1][2]

InChI
InChI=1S/C6H10OS/c7-4-6-2-1-3-8-5-

6/h4,6H,1-3,5H2

InChIKey QWFSMJVKLCAOEB-UHFFFAOYSA-N

SMILES C1CC(CSC1)C=O[2]

Physicochemical and Spectroscopic
Characterization
A thorough understanding of the physicochemical properties of Thiane-3-carbaldehyde is

crucial for its handling, application in synthesis, and for the prediction of its behavior in

biological systems.

Table of Physicochemical Properties:

Property Value Source

Boiling Point 115-118 °C (at 12-15 Torr) Benchchem

Density 1.157±0.06 g/cm³ (Predicted) Benchchem

XLogP3 0.8 PubChem

Spectroscopic Data
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Spectroscopic analysis is fundamental for the unambiguous identification and characterization

of Thiane-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR: The carbon NMR spectrum provides key information about the carbon framework

of the molecule. A publicly available ¹³C NMR spectrum for Tetrahydro-thiopyran-3-

carboxaldehyde confirms the presence of the expected carbon signals.

Infrared (IR) Spectroscopy:

The IR spectrum of Thiane-3-carbaldehyde is expected to exhibit characteristic absorption

bands for the aldehyde and the C-S bond of the thiane ring. A strong absorption band is

anticipated around 1720-1740 cm⁻¹ corresponding to the C=O stretching vibration of the

aldehyde. The C-H stretch of the aldehyde group typically appears as a pair of weak bands

between 2700-2900 cm⁻¹. The C-S stretching vibration is usually weak and appears in the

fingerprint region (600-800 cm⁻¹).

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. For Thiane-3-carbaldehyde, the molecular ion peak (M⁺) would be expected

at m/z = 130. Fragmentation patterns would likely involve the loss of the formyl group (CHO) or

cleavage of the thiane ring.

Synthesis of Thiane-3-carbaldehyde
The synthesis of thiane derivatives often involves the construction of the heterocyclic ring

through cyclization reactions. While a specific, detailed, and publicly available protocol for the

direct synthesis of Thiane-3-carbaldehyde is not readily found in general chemical literature,

established methods for the synthesis of substituted thianes can be adapted. One common

approach involves the reaction of a 1,5-dihaloalkane with a sulfide source.

Conceptual Synthetic Workflow
A plausible synthetic route to Thiane-3-carbaldehyde could start from a readily available

precursor that can be functionalized to introduce the aldehyde group after the formation of the
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thiane ring.

Synthesis of Thiane-3-carbaldehyde
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Caption: Conceptual workflow for the synthesis of Thiane-3-carbaldehyde.

Chemical Reactivity and Synthetic Applications
The aldehyde functionality of Thiane-3-carbaldehyde is the primary site of its chemical

reactivity, making it a versatile building block in organic synthesis. The sulfur atom in the thiane

ring can also participate in reactions, primarily oxidation.

Reactions of the Aldehyde Group
The electron-withdrawing nature of the carbonyl group makes the aldehydic carbon

electrophilic and susceptible to nucleophilic attack.

Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid,

Thiane-3-carboxylic acid, using standard oxidizing agents such as potassium permanganate

(KMnO₄) or Jones reagent (CrO₃/H₂SO₄).

Reduction: The aldehyde can be reduced to the primary alcohol, (Thian-3-yl)methanol, using

mild reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Nucleophilic Addition: The aldehyde undergoes a variety of nucleophilic addition reactions,

including the formation of cyanohydrins, acetals, and imines. These reactions are crucial for

introducing further molecular complexity.
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Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) can be used to convert

the aldehyde into an alkene, providing a powerful tool for carbon-carbon bond formation.

Reductive Amination: Thiane-3-carbaldehyde can be converted to various amines via

reductive amination, a key transformation in the synthesis of many pharmaceutical

compounds.
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Caption: Key reactions of the aldehyde group in Thiane-3-carbaldehyde.

Role in Drug Discovery and Development
Heterocyclic compounds, particularly those containing sulfur, are prevalent in many approved

drugs. The thiane scaffold is a valuable pharmacophore, and the ability to functionalize it via

the carbaldehyde group makes Thiane-3-carbaldehyde an attractive starting material for the

synthesis of novel drug candidates. Its derivatives are being explored for a range of therapeutic

areas due to the unique physicochemical properties imparted by the sulfur-containing ring.

Safety, Handling, and Storage
While a specific, comprehensive Material Safety Data Sheet (MSDS) for Thiane-3-
carbaldehyde is not widely available in public databases, general precautions for handling

aldehydes and sulfur-containing compounds should be followed.
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General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact

with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.[2] It is recommended to store at 2°C - 8°C.[2]

Commercial Availability
Thiane-3-carbaldehyde is available from several chemical suppliers specializing in research

chemicals and building blocks for synthesis.

Table of Selected Suppliers:

Supplier Product Number

Biosynth LCA57106[2]

HANGZHOU LEAP CHEM CO., LTD. -

ChemicalBook -

Mithridion -[3]

BIOZOL CBS-LCA57106[4]

Conclusion
Thiane-3-carbaldehyde is a valuable and versatile building block in organic synthesis,

particularly for the development of novel therapeutic agents. Its reactive aldehyde group,

situated on a conformationally flexible sulfur-containing heterocycle, provides a gateway to a

wide array of chemical transformations. This guide has provided a foundational understanding

of its chemical identity, properties, and potential applications, aiming to support researchers

and drug development professionals in their scientific endeavors. Further exploration into its

synthetic methodologies and biological activities is warranted to fully unlock its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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